Cas no 83282-64-8 (4-methoxy-6-methylpyridine-2-carboxylic acid)

• Product Name: 4-methoxy-6-methylpyridine-2-carboxylic acid
• CAS No: 83282-64-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD18257480
• CID: 1118457
• PubChem ID: 13209586
• Update Time: 2025-04-24

4-methoxy-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-methyl-2-Pyridinecarboxylic acid
• 4-methoxy-6-methylpyridine-2-carboxylic acid
• DQMCRCBCKFPWJS-UHFFFAOYSA-N
• AB74942
• F91535
• 83282-64-8
• SCHEMBL7226501
• EN300-2092945
• DB-218965
• 4-Methoxy-6-methylpicolinic acid

• MDL： MFCD18257480
• Inchi： 1S/C8H9NO3/c1-5-3-6(12-2)4-7(9-5)8(10)11/h3-4H,1-2H3,(H,10,11)
• InChI Key： DQMCRCBCKFPWJS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)N=C(C)C=1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-methoxy-6-methylpyridine-2-carboxylic acid

4-Methoxy-6-Methyl-2-Pyridinecarboxylic Acid: A Comprehensive Overview

The compound with CAS No. 83282-64-8, commonly referred to as 4-methoxy-6-methyl-2-pyridinecarboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which have garnered substantial attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 4-methoxy-6-methyl-2-pyridinecarboxylic acid features a pyridine ring substituted with a methoxy group at position 4, a methyl group at position 6, and a carboxylic acid group at position 2. These substituents impart unique chemical properties and reactivity to the molecule.

Recent studies have highlighted the potential of 4-methoxy-6-methyl-2-pyridinecarboxylic acid as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The methoxy group at position 4 enhances the molecule's solubility in organic solvents, making it easier to handle during synthesis. Meanwhile, the methyl group at position 6 contributes to the molecule's stability and resistance to oxidation, which are critical factors in large-scale production.

The synthesis of 4-methoxy-6-methyl-2-pyridinecarboxylic acid typically involves multi-step reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium catalysts has significantly reduced reaction times and improved yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for this compound.

In terms of applications, 4-methoxy-6-methyl-2-pyridinecarboxylic acid has shown promise in the field of materials science. Its ability to form coordination complexes with metal ions makes it a valuable component in the design of new materials for electronic devices. Additionally, its carboxylic acid group allows for easy functionalization, enabling its use in the creation of biodegradable polymers and advanced drug delivery systems.

From an environmental perspective, the ecological impact of 4-methoxy-6-methyl-2-pyridinecarboxylic acid has been a topic of recent research. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and ensure sustainable practices in its production and use.

In conclusion, 4-methoxy-6-methyl-2-pyridinecarboxylic acid (CAS No. 83282-64-8) is a versatile compound with immense potential across various scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research and industrial applications.